Cas no 1797874-71-5 (N-(2-chlorophenyl)-3-(2-methylpropanesulfonyl)azetidine-1-carboxamide)

• Product Name: N-(2-chlorophenyl)-3-(2-methylpropanesulfonyl)azetidine-1-carboxamide
• CAS No: 1797874-71-5
• MF: C₁₄H₁₉ClN₂O₃S
• MW: 330.830261468887
• CID: 5374590
• Update Time: 2025-09-27

N-(2-chlorophenyl)-3-(2-methylpropanesulfonyl)azetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)-3-(2-methylpropylsulfonyl)azetidine-1-carboxamide
• N-(2-chlorophenyl)-3-(2-methylpropanesulfonyl)azetidine-1-carboxamide

• Inchi： 1S/C14H19ClN2O3S/c1-10(2)9-21(19,20)11-7-17(8-11)14(18)16-13-6-4-3-5-12(13)15/h3-6,10-11H,7-9H2,1-2H3,(H,16,18)
• InChI Key： HLSGHTICKQXEJJ-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=CC=C2Cl)=O)CC(S(CC(C)C)(=O)=O)C1

Additional information on N-(2-chlorophenyl)-3-(2-methylpropanesulfonyl)azetidine-1-carboxamide

Comprehensive Overview of N-(2-chlorophenyl)-3-(2-methylpropanesulfonyl)azetidine-1-carboxamide (CAS 1797874-71-5): Properties, Applications, and Research Insights

The compound N-(2-chlorophenyl)-3-(2-methylpropanesulfonyl)azetidine-1-carboxamide (CAS 1797874-71-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring an azetidine ring and a sulfonyl group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to modulate biological targets. The presence of the 2-chlorophenyl moiety further enhances its reactivity, enabling diverse synthetic pathways.

In recent years, the demand for novel heterocyclic compounds like N-(2-chlorophenyl)-3-(2-methylpropanesulfonyl)azetidine-1-carboxamide has surged, driven by advancements in medicinal chemistry. This compound aligns with current trends in small-molecule drug development, where precision and selectivity are paramount. Its CAS number 1797874-71-5 serves as a critical identifier in regulatory and commercial databases, ensuring accurate tracking in global supply chains. Scientists frequently search for "azetidine derivatives" or "sulfonamide-based therapeutics" to explore its analogs, reflecting its relevance in modern research.

The synthesis of N-(2-chlorophenyl)-3-(2-methylpropanesulfonyl)azetidine-1-carboxamide involves multi-step organic reactions, often starting from readily available precursors. Key steps include the formation of the azetidine carboxamide core and subsequent sulfonylation. Optimizing these processes is a hot topic in academic forums, with queries like "how to synthesize azetidine sulfonamides" trending in scientific communities. The compound's physicochemical properties, such as solubility and stability, are also under scrutiny, as they influence its bioavailability and formulation potential.

From an industrial perspective, CAS 1797874-71-5 is often discussed in the context of high-value intermediates for APIs (Active Pharmaceutical Ingredients). Its structural complexity allows for derivatization, making it a versatile scaffold in structure-activity relationship (SAR) studies. Patent filings and journal publications frequently highlight its role in developing kinase inhibitors or GPCR modulators, addressing unmet medical needs. Searches for "azetidine carboxamide applications" or "chlorophenyl sulfonamide uses" underscore its interdisciplinary appeal.

Environmental and safety profiles of N-(2-chlorophenyl)-3-(2-methylpropanesulfonyl)azetidine-1-carboxamide are equally critical. Regulatory bodies emphasize proper handling protocols, though it is not classified as hazardous under standard guidelines. Researchers often inquire about "green chemistry approaches for sulfonamide synthesis" to align with sustainability goals. The compound's biodegradability and ecotoxicity data are areas of active investigation, reflecting the broader shift toward eco-friendly chemical design.

In summary, N-(2-chlorophenyl)-3-(2-methylpropanesulfonyl)azetidine-1-carboxamide (CAS 1797874-71-5) represents a convergence of innovation and practicality in organic chemistry. Its multifaceted applications—from drug discovery to material science—make it a subject of enduring interest. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping future therapeutic and industrial breakthroughs.